Cas no 87432-81-3 (2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 87432-81-3
• MF: C₁₂H₁₃F₆NO
• MW: 301.228144407272
• CID: 992544
• PubChem ID: 435005
• Update Time: 2025-04-20

2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 2-Pyridinemethanol,?4-(1,1-dimethylethyl)-.alpha.,.alpha.-bis(trifluoromethyl)-
• NSC-362464
• 87432-81-3
• NSC362464
• DTXSID20331080
• 1,1,1,3,3,3-hexafluoro-2-(4-tert-butylpyridin-2-yl)propan-2-ol
• DS-008137

• Inchi： 1S/C12H13F6NO/c1-9(2,3)7-4-5-19-8(6-7)10(20,11(13,14)15)12(16,17)18/h4-6,20H,1-3H3
• InChI Key： JQOCMXKPCSSXPW-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=C(C=CN=1)C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 301.09013301g/mol
• Monoisotopic Mass: 301.09013301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1Ų